Cas no 1059623-72-1 (2-(Carboxymethyl)-3-fluorobenzoic acid)

• Product Name: 2-(Carboxymethyl)-3-fluorobenzoic acid
• CAS No: 1059623-72-1
• MF: C₉H₇FO₄
• MW: 198.147886514664
• MDL: MFCD19370106
• CID: 4786221
• Update Time: 2025-10-28

2-(Carboxymethyl)-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(carboxymethyl)-3-fluorobenzoic acid
• 2-(Carboxymethyl)-3-fluorobenzoic acid

• MDL： MFCD19370106
• Inchi： 1S/C9H7FO4/c10-7-3-1-2-5(9(13)14)6(7)4-8(11)12/h1-3H,4H2,(H,11,12)(H,13,14)
• InChI Key： VKUCYDHGDCSYMS-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(=O)O)=C1CC(=O)O

Computed Properties

• Exact Mass: 198.03283686 g/mol
• Monoisotopic Mass: 198.03283686 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.6
• Molecular Weight: 198.15

Additional information on 2-(Carboxymethyl)-3-fluorobenzoic acid

Introduction to 2-(Carboxymethyl)-3-fluorobenzoic acid (CAS No. 1059623-72-1)

2-(Carboxymethyl)-3-fluorobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1059623-72-1, is a fluorinated benzoic acid derivative that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, exhibits a range of potential applications, particularly in the development of novel therapeutic agents and advanced material sciences. The presence of both a carboxymethyl group and a fluorine substituent imparts distinct chemical properties, making it a valuable scaffold for synthetic chemistry and drug discovery.

Thefluorine atom in 2-(Carboxymethyl)-3-fluorobenzoic acid plays a crucial role in modulating the biological activity of the molecule. Fluorinated aromatic compounds are widely recognized for their enhanced metabolic stability, improved binding affinity to biological targets, and altered pharmacokinetic profiles. These attributes make fluorinated benzoic acids particularly attractive for medicinal chemistry applications. Recent studies have highlighted thefluorine-containing benzoic acids as key intermediates in the synthesis of anti-inflammatory, antiviral, and anticancer agents. The carboxymethyl group further extends the utility of this compound by providing a reactive site for further functionalization, enabling the construction of more complex molecular architectures.

In the realm of pharmaceutical research, 2-(Carboxymethyl)-3-fluorobenzoic acid has been explored as a precursor in the synthesis of various bioactive molecules. Its structural motif is reminiscent of several known pharmacophores, suggesting potential therapeutic applications across multiple disease areas. For instance, fluorinated benzoic acids have been investigated for theiranti-inflammatory properties, with some derivatives demonstrating efficacy comparable to established nonsteroidal anti-inflammatory drugs (NSAIDs). Thefluorine atom's ability to influence electronic distribution and hydrogen bonding interactions has been leveraged to optimize drug-receptor binding affinities.

Thecarboxymethyl functionality in 2-(Carboxymethyl)-3-fluorobenzoic acid offers additional versatility, allowing for conjugation with other biomolecules or participation in various chemical reactions such as esterification, amidation, or polymerization. This reactivity has been exploited in the development of prodrugs and targeted delivery systems, where precise control over molecular structure is essential for achieving desired pharmacological outcomes. Moreover, the compound's solubility characteristics can be modulated through structural modifications, making it suitable for formulation into diverse pharmaceutical dosage forms.

Recent advancements in computational chemistry have further enhanced the understanding of 2-(Carboxymethyl)-3-fluorobenzoic acid's reactivity and potential applications. Molecular modeling studies have revealed that subtle changes in its structure can significantly impact its biological activity. These insights have guided synthetic efforts toward designing more potent and selective analogs with improved pharmacokinetic profiles. For example, computational screening has identified novel derivatives with enhancedanti-proliferative effects against certain cancer cell lines, highlighting the compound's promise as a lead structure in oncology research.

The role of 2-(Carboxymethyl)-3-fluorobenzoic acid in material science is also emerging as a critical area of investigation. Fluorinated benzoic acids are known to exhibit unique electronic properties due to their aromatic nature and fluorine substitution. These characteristics make them suitable candidates for use in organic electronics, liquid crystals, and advanced polymer materials. Researchers have demonstrated that incorporating derivatives of this compound into conductive polymers can improve charge transport properties while maintaining thermal stability—a crucial factor for next-generation electronic devices.

In conclusion, 2-(Carboxymethyl)-3-fluorobenzoic acid (CAS No. 1059623-72-1) represents a multifaceted compound with broad applications spanning pharmaceuticals and materials science. Its unique structural features—particularly the combination of afluorine-containing aromatic ring and acarboxymethyl group—endow it with remarkable chemical versatility and biological potential. As research continues to uncover new synthetic pathways and applications, this compound is poised to play an increasingly significant role in advancing both therapeutic modalities and technological innovations.